![molecular formula C16H15Br2FN2O2S B344913 1-(2,4-Dibromophenyl)sulfonyl-4-(4-fluorophenyl)piperazine CAS No. 325813-03-4](/img/structure/B344913.png)
1-(2,4-Dibromophenyl)sulfonyl-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-Dibromophenyl)sulfonyl-4-(4-fluorophenyl)piperazine (DBFP) is a chemical compound that has been widely studied for its potential use in scientific research. DBFP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes. In
Scientific Research Applications
Synthesis and Antibacterial Activities
A study by Wu Qi (2014) focused on synthesizing novel derivatives of piperazine and evaluating their antibacterial activities. The study designed and synthesized sixteen novel derivatives, among which some showed promising antibacterial properties against pathogens like G. zeae, C. mandshurica, and F. oxysporum, indicating potential applications in developing antibacterial agents Wu Qi, 2014.
Radiolabeling and Imaging Applications
Research by M. Collins, M. Lasne, and L. Barré (1992) developed an efficient method for piperazine formation, applied in preparing radiolabeled compounds for positron emission tomography (PET) studies. This has implications for the development of diagnostic agents in medical imaging, particularly in studying brain disorders Collins et al., 1992.
Receptor Antagonist Development
A series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines was synthesized and characterized as adenosine A2B receptor antagonists by Borrmann et al. (2009). These compounds, with subnanomolar affinity and high selectivity, indicate the potential for developing therapeutics targeting the adenosine A2B receptor, which could have implications in treating various diseases Borrmann et al., 2009.
Antioxidant Properties
A study by Malík et al. (2017) investigated the antioxidant properties of certain compounds containing the piperazin-1-yl moiety. These compounds showed promising results in scavenging free radicals, suggesting potential applications in developing antioxidant therapies Malík et al., 2017.
Anticancer Evaluation
Kostyantyn Turov (2020) evaluated the anticancer activity of polyfunctional substituted 1,3-thiazoles with piperazine substituents. These compounds showed significant activity against various cancer cell lines, highlighting the potential for developing novel anticancer agents Turov, 2020.
properties
IUPAC Name |
1-(2,4-dibromophenyl)sulfonyl-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Br2FN2O2S/c17-12-1-6-16(15(18)11-12)24(22,23)21-9-7-20(8-10-21)14-4-2-13(19)3-5-14/h1-6,11H,7-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGTFEIRVNBYQBR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)C3=C(C=C(C=C3)Br)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Br2FN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.